Cas no 2228445-77-8 (1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228445-77-8
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 6224897
• PubChem ID: 165647393
• Update Time: 2025-06-29

1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(1,3-thiazol-4-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1779411
• 2228445-77-8

• Inchi： 1S/C9H12N2S/c10-9(3-4-9)8(1-2-8)7-5-12-6-11-7/h5-6H,1-4,10H2
• InChI Key： XTUGUVCUEQJJJF-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(1,3-Thiazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228445-77-8)

1-1-(1,3-Thiazol-4-yl)cyclopropylcyclopropan-1-amine, with the CAS number 2228445-77-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and exhibits unique structural features that make it a promising candidate for various therapeutic applications. The cyclopropyl and thiazole moieties contribute to its chemical stability and biological activity, making it an intriguing subject for further investigation.

The molecular structure of 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine consists of a cyclopropyl ring fused to a thiazole ring, with an additional amine group attached. This arrangement provides a rigid and planar structure, which can enhance its binding affinity to specific protein targets. The thiazole ring, known for its electron-withdrawing properties, imparts significant electronic effects that can influence the compound's reactivity and selectivity.

Recent studies have explored the potential of 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine in various biological systems. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs suggests its potential as a therapeutic agent for conditions such as neurological disorders, cardiovascular diseases, and inflammatory diseases.

In addition to its GPCR modulation properties, 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine has been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity makes it a potential candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and low toxicity in animal models, which are crucial factors for its advancement into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

The synthesis of 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the cyclopropyl ring through cycloaddition reactions and the introduction of the thiazole moiety via condensation reactions. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both research and pharmaceutical applications.

In conclusion, 1-1-(1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228445-77-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.